Cas no 157769-14-7 (calix[4]-bis-crown-6)

• Product name: calix[4]-bis-crown-6
• CAS No: 157769-14-7
• MF: C₄₈H₆₀O₁₂
• MW: 828.982815742493
• CID: 904377
• PubChem ID: 2725030

calix[4]-bis-crown-6 Chemical and Physical Properties

Names and Identifiers

• calix[4]-bis-crown-6
• CALIX[4!-BIS-CROWN-6, 95
• AKOS040768857
• 157769-14-7
• Calix-4-bis-crown-6

• Inchi： InChI=1S/C48H60O12/c1-5-37-33-39-7-2-9-41-35-43-11-4-12-44-36-42-10-3-8-40(47(42)59-31-27-55-23-19-51-16-15-50-18-22-54-26-30-58-46(39)41)34-38(6-1)45(37)57-29-25-53-21-17-49-13-14-52-20-24-56-28-32-60-48(43)44/h1-12H,13-36H2
• InChI Key： SDSAPCZEAVCSPS-UHFFFAOYSA-N
• SMILES： C1COCCOCCOC2=C3CC4=CC=CC5=C4OCCOCCOCCOCCOCCOC6=C(CC7=CC=CC(=C7OCCOCCO1)C5)C=CC=C6CC2=CC=C3

Computed Properties

• Exact Mass: 828.40847734g/mol
• Monoisotopic Mass: 828.40847734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 60
• Rotatable Bond Count: 0
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0921 (rough estimate)
• Melting Point: 145-146°C
• Boiling Point: 707.4°C (rough estimate)
• Refractive Index: 1.6390 (estimate)
• Solubility: Not available

Additional information on calix[4]-bis-crown-6

测试